Cas no 2035-85-0 (2-propan-2-ylidenepropane-1,3-diol)

• Product Name: 2-propan-2-ylidenepropane-1,3-diol
• CAS No: 2035-85-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 882444
• PubChem ID: 277103
• Update Time: 2025-04-19

2-propan-2-ylidenepropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-propan-2-ylidenepropane-1,3-diol
• 2-Isopropyliden-1,3-propandiol
• 2-isopropylidene-1,3-propanediol
• 2-isopropylidene-propane-1,3-diol
• DYNYKDIWPROIAO-UHFFFAOYSA-N
• DTXSID80298721
• 2-isopropylidenepropane-1,3-diol
• SCHEMBL1337729
• 2-(propan-2-ylidene)propane-1,3-diol
• 1,3-Propanediol, 2-(1-methylethylidene)-
• 2035-85-0
• NSC-125593
• NSC125593
• 2-isopropylidenepropan-1,3-diol
• G18661

• Inchi： 1S/C6H12O2/c1-5(2)6(3-7)4-8/h7-8H,3-4H2,1-2H3
• InChI Key： DYNYKDIWPROIAO-UHFFFAOYSA-N
• SMILES： OC/C(/CO)=C(\C)/C

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.003
• Boiling Point: 239.6°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.475
• PSA: 40.46000
• LogP: 0.30740